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Compound of Interest

Compound Name: 3,4-Dimethoxy-5-nitrobenzoic acid

CAS No.: 91004-48-7

Cat. No.: B1603259

Get Quote

CAS Number: 91004-48-7

This guide provides a comprehensive technical overview of 3,4-Dimethoxy-5-nitrobenzoic
acid, a key intermediate in pharmaceutical synthesis. It is intended for researchers, scientists,

and drug development professionals, offering in-depth information on its synthesis,

characterization, safety, and applications, grounded in established scientific principles.

Introduction and Significance
3,4-Dimethoxy-5-nitrobenzoic acid, also known as 5-nitroveratric acid, is a polysubstituted

aromatic carboxylic acid. Its molecular structure, featuring two electron-donating methoxy

groups and two electron-withdrawing groups (a nitro group and a carboxylic acid), creates a

unique electronic profile that makes it a valuable building block in organic synthesis. The

strategic placement of these functional groups allows for selective chemical transformations,

rendering it a crucial intermediate in the synthesis of more complex molecules.[1]

Notably, this compound serves as a key precursor in the synthesis of Entacapone, a catechol-

O-methyltransferase (COMT) inhibitor used in the management of Parkinson's disease. The
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precise arrangement of substituents on the aromatic ring is critical for the pharmacological

activity of the final drug molecule.

Physicochemical Properties
A summary of the key physicochemical properties of 3,4-Dimethoxy-5-nitrobenzoic acid is

presented in the table below.

Property Value Source

CAS Number 91004-48-7

Molecular Formula C₉H₉NO₆

Molecular Weight 227.17 g/mol

Appearance Light yellow to brown solid

Melting Point 194-195 °C

Boiling Point (Predicted) 399.4±42.0 °C

Density (Predicted) 1.403±0.06 g/cm³

pKa (Predicted) 3.73±0.10

Storage Temperature 2-8°C

Synthesis of 3,4-Dimethoxy-5-nitrobenzoic Acid
The synthesis of 3,4-Dimethoxy-5-nitrobenzoic acid is typically achieved through the

electrophilic nitration of 3,4-dimethoxybenzoic acid (veratric acid). The regioselectivity of this

reaction is a critical aspect, governed by the directing effects of the substituents on the

aromatic ring.

Mechanistic Insights: The Interplay of Directing Effects
The nitration of veratric acid presents a classic case of competing directing effects in

electrophilic aromatic substitution (EAS).[2]
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Methoxy Groups (-OCH₃): The two methoxy groups at positions 3 and 4 are strong activating

groups and are ortho, para-directors.[3][4] They donate electron density to the aromatic ring

through resonance, activating the positions ortho and para to them.

Carboxylic Acid Group (-COOH): The carboxylic acid group at position 1 is a deactivating

group and a meta-director.[2] It withdraws electron density from the ring, making it less

reactive towards electrophiles and directing incoming electrophiles to the meta position.

The interplay of these effects determines the position of the incoming nitro group. The positions

ortho to the methoxy groups are 2 and 5 (for the 4-OCH₃) and 2 and 4 (for the 3-OCH₃). The

positions para to the methoxy groups are 1 (already substituted) and 6. The position meta to

the carboxylic acid group is 5.

Therefore, the position most activated by the methoxy groups and also the meta position to the

carboxylic acid group is position 5. This convergence of directing effects makes the synthesis

of the 5-nitro isomer plausible, although the formation of other isomers, such as the 6-nitro and

2-nitro derivatives, is also possible and has been reported in the literature under different

reaction conditions.[5][6] Careful control of reaction parameters is crucial to maximize the yield

of the desired 3,4-Dimethoxy-5-nitrobenzoic acid.
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Caption: Synthetic pathway for 3,4-Dimethoxy-5-nitrobenzoic acid.

Proposed Experimental Protocol
This protocol is based on established methods for the nitration of substituted benzoic acids and

considers the specific directing effects in veratric acid.

Materials:
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3,4-Dimethoxybenzoic acid (Veratric acid)

Concentrated Nitric Acid (70%)

Concentrated Sulfuric Acid (98%)

Ice

Distilled Water

Ethanol (for recrystallization)

Procedure:

Preparation of the Nitrating Mixture: In a flask equipped with a magnetic stirrer and placed in

an ice-salt bath, slowly add a calculated amount of concentrated nitric acid to concentrated

sulfuric acid while maintaining the temperature below 10 °C.

Dissolution of Starting Material: In a separate flask, dissolve 3,4-dimethoxybenzoic acid in a

minimal amount of concentrated sulfuric acid, also cooled in an ice bath.

Nitration Reaction: Slowly add the pre-cooled nitrating mixture dropwise to the solution of

3,4-dimethoxybenzoic acid. Maintain vigorous stirring and ensure the temperature does not

rise above 10 °C. The reaction is exothermic and requires careful temperature control to

minimize the formation of byproducts.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir in the

ice bath for a specified time. The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up: Carefully pour the reaction mixture onto a large volume of crushed ice with

constant stirring. The crude product will precipitate out of the solution.

Isolation and Purification: Collect the solid precipitate by vacuum filtration and wash

thoroughly with cold water to remove any residual acid. The crude product can be further

purified by recrystallization from a suitable solvent, such as an ethanol-water mixture, to yield

pure 3,4-Dimethoxy-5-nitrobenzoic acid.
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Caption: Experimental workflow for the synthesis of 3,4-Dimethoxy-5-nitrobenzoic acid.
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Characterization
The identity and purity of the synthesized 3,4-Dimethoxy-5-nitrobenzoic acid should be

confirmed using a combination of spectroscopic techniques. While a complete set of spectra for

this specific compound is not readily available in public databases, the expected spectral

features can be predicted based on its structure and data from analogous compounds.

Expected Spectroscopic Data:

Technique Expected Features

¹H NMR

Aromatic protons will appear as singlets in the

downfield region. The two methoxy groups will

each show a singlet at around 3.9-4.1 ppm. The

acidic proton of the carboxylic acid will be a

broad singlet, typically further downfield.

¹³C NMR

The spectrum will show distinct signals for the

nine carbon atoms. The carbonyl carbon of the

carboxylic acid will be the most downfield signal.

The aromatic carbons will appear in the range of

110-160 ppm, with their chemical shifts

influenced by the attached functional groups.

The two methoxy carbons will appear around 56

ppm.

Infrared (IR) Spectroscopy

Characteristic peaks will include a broad O-H

stretch from the carboxylic acid (around 2500-

3300 cm⁻¹), a strong C=O stretch from the

carbonyl group (around 1700 cm⁻¹), C-O

stretches from the methoxy groups, and N-O

stretches from the nitro group (around 1530 and

1350 cm⁻¹).

Mass Spectrometry (MS)

The mass spectrum will show a molecular ion

peak corresponding to the molecular weight of

the compound (227.17 g/mol ). Fragmentation

patterns may include the loss of the nitro group,

methoxy groups, and the carboxylic acid group.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1603259/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-4-dimethoxy-5-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safety and Handling
3,4-Dimethoxy-5-nitrobenzoic acid should be handled with care in a well-ventilated

laboratory, following standard safety procedures for chemical reagents.

Hazard Identification:

GHS Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning

Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319

(Causes serious eye irritation), H335 (May cause respiratory irritation).

Precautionary Measures:

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, safety goggles, and chemical-resistant gloves.

Handling: Avoid inhalation of dust and contact with skin and eyes. Use in a fume hood.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Disposal: Dispose of in accordance with local, state, and federal regulations.

A comprehensive Safety Data Sheet (SDS) should be consulted for detailed safety information.

[7]

Applications in Drug Development
The primary application of 3,4-Dimethoxy-5-nitrobenzoic acid lies in its role as a key

intermediate in the synthesis of pharmaceuticals. Its bifunctional nature, with both electron-rich

and electron-poor regions, makes it a versatile starting material for the construction of complex

molecular architectures.[1]

The most prominent example is its use in the multi-step synthesis of Entacapone, a medication

used to treat the symptoms of Parkinson's disease. The structural features of 3,4-Dimethoxy-
5-nitrobenzoic acid are essential for building the core of the Entacapone molecule.
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Furthermore, the unique substitution pattern of this compound makes it an attractive starting

point for the development of other novel therapeutic agents. Researchers can utilize the

functional groups as handles for further chemical modifications to explore structure-activity

relationships and design new drug candidates.

Conclusion
3,4-Dimethoxy-5-nitrobenzoic acid is a valuable and versatile chemical intermediate with

significant applications in the pharmaceutical industry. A thorough understanding of its

synthesis, particularly the regiochemical control of the nitration reaction, is crucial for its

efficient production. This guide has provided a comprehensive overview of its properties,

synthesis, characterization, and safety considerations, serving as a valuable resource for

professionals in the field of chemical research and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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